Cas no 1234847-68-7 (N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 1234847-68-7
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 6065872
• PubChem ID: 49676128
• Update Time: 2025-07-22

N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• N-[2-(4-fluorophenoxy)ethyl]-2-(3-methyl-6-oxopyridazin-1-yl)acetamide
• 1(6H)-Pyridazineacetamide, N-[2-(4-fluorophenoxy)ethyl]-3-methyl-6-oxo-
• 1234847-68-7
• N-[2-(4-fluorophenoxy)ethyl]-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• F5652-1798
• AKOS024516476
• VU0649642-1
• N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)acetamide

• Inchi： 1S/C15H16FN3O3/c1-11-2-7-15(21)19(18-11)10-14(20)17-8-9-22-13-5-3-12(16)4-6-13/h2-7H,8-10H2,1H3,(H,17,20)
• InChI Key： NYBRMKVDRVWGMZ-UHFFFAOYSA-N
• SMILES： C1(C)=NN(CC(NCCOC2=CC=C(F)C=C2)=O)C(=O)C=C1

Computed Properties

• Exact Mass: 305.11756954g/mol
• Monoisotopic Mass: 305.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide

Introduction to N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 1234847-68-7)

N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide, identified by its CAS number 1234847-68-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 4-fluorophenoxy group and a 3-methyl-6-oxo-1,6-dihydropyridazin-1-yl moiety suggests a potential for diverse biological activities, making it a valuable candidate for further investigation.

The N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide structure combines elements that are commonly found in bioactive molecules. The fluorine atom in the phenyl ring is known to enhance metabolic stability and binding affinity, while the dihydropyridazine ring is a scaffold that has been extensively studied for its pharmacological properties. This combination of features positions the compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-fluorophenoxy group is particularly noteworthy, as it has been shown to improve drug bioavailability and reduce degradation. Additionally, the 3-methyl-6-oxo-1,6-dihydropyridazin-1-yl moiety is known for its ability to interact with biological targets in a specific manner, which could lead to the discovery of new therapeutic agents.

The synthesis of such complex molecules often requires careful consideration of reaction conditions and intermediates. Researchers have been exploring various synthetic routes to optimize the yield and purity of N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve the desired product with high efficiency.

The pharmacological evaluation of this compound has been a focus of recent studies. Initial experiments have shown promising results in terms of binding affinity and selectivity towards certain biological targets. These findings suggest that N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-6-o x o -1 , 6 -dih y d ro p y r id azin -1 -yl)acetamide could be a valuable tool for further drug discovery efforts. Further studies are underway to elucidate its mechanism of action and potential therapeutic applications.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-6-o x o -1 , 6 -d i h y d ro p y r id azin -1 -yl)acetamide represents an early stage in this process but holds significant promise for future advancements. As research continues, it is expected that more insights will be gained into its properties and potential applications.

The use of computational methods has also been instrumental in the study of this compound. Molecular modeling techniques have allowed researchers to predict how N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-o x o -1 , 6 -d i h y d ro p y r id azin -1 -yl)acetamide interacts with biological targets at the molecular level. These predictions have guided experimental design and helped to identify potential leads for further optimization.

In conclusion, N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-o x o -1 , 6 -d i h y d ro p y r id azin -1 -yl)acetamide (CAS No. 1234847-68-7) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research progresses, it is expected that this compound will contribute valuable insights into the development of new therapeutic agents.